Cas no 1214334-24-3 (2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid)

• Product Name: 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid
• CAS No: 1214334-24-3
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 4909159
• Update Time: 2025-10-12

2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-di(pyridin-4-yl)phenyl)acetic acid
• 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid

• Inchi： 1S/C18H14N2O2/c21-17(22)12-15-2-1-3-16(13-4-8-19-9-5-13)18(15)14-6-10-20-11-7-14/h1-11H,12H2,(H,21,22)
• InChI Key： ATXKDULINSVGPF-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C2C=CN=CC=2)C=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1

Additional information on 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid

Research Briefing on 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid (CAS: 1214334-24-3): Recent Advances and Applications

The compound 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid (CAS: 1214334-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid as a versatile scaffold for the design of novel small-molecule inhibitors. Its bipyridyl and phenylacetic acid moieties make it an attractive candidate for targeting protein-protein interactions (PPIs) and enzyme active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of the protein kinase CK2, a target implicated in various cancers and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This development is particularly relevant for industrial applications, where large-scale production of the compound is required for preclinical and clinical studies.

From a pharmacological perspective, the compound has shown promising results in in vitro and in vivo models. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported its ability to modulate the Wnt/β-catenin signaling pathway, suggesting potential applications in oncology and regenerative medicine. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation in several preclinical trials.

Despite these advancements, challenges remain in the development of 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid as a therapeutic agent. Issues such as off-target effects and solubility need to be addressed through further structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivative compounds with improved efficacy and safety profiles.

In conclusion, 2-(2,3-Di(pyridin-4-yl)phenyl)acetic acid represents a promising candidate for drug discovery, with ongoing research shedding light on its multifaceted applications. Future studies should focus on elucidating its mechanism of action and expanding its therapeutic potential across different disease areas.